Cas no 864940-45-4 (ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate)

• Product Name: ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate
• CAS No: 864940-45-4
• MF: C₁₄H₁₂FNO₃S
• MW: 293.31338596344
• CID: 6528183
• Update Time: 2025-10-29

ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[(3-fluorobenzoyl)amino]-, ethyl ester

• Inchi： 1S/C14H12FNO3S/c1-2-19-14(18)11-6-7-20-13(11)16-12(17)9-4-3-5-10(15)8-9/h3-8H,2H2,1H3,(H,16,17)
• InChI Key： PHVBEJYZWSIESE-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC(F)=C2)SC=CC=1C(OCC)=O

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 352.5±37.0 °C(Predicted)
• pka: 12.22±0.70(Predicted)

Additional information on ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate

Professional Introduction to Ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate (CAS No. 864940-45-4)

Ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate, a compound with the chemical identifier CAS No. 864940-45-4, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in drug discovery and therapeutic intervention.

The molecular structure of ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate consists of a thiophene core, which is a five-membered aromatic ring containing sulfur, linked to a carboxylate ester group and an amide moiety derived from 3-fluorobenzamide. The presence of the fluorine atom in the benzamide part introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the role of thiophene derivatives in the development of novel therapeutic agents. The structural features of ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate make it an intriguing scaffold for designing molecules with enhanced binding affinity and selectivity. Specifically, the fluorine substituent has been shown to improve metabolic stability and bioavailability, which are critical factors in drug design.

In the context of current research, ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate has been investigated for its potential applications in the treatment of various diseases. For instance, studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The amide bond and the fluorinated benzamide moiety are particularly noteworthy, as they can modulate the pharmacokinetic properties of the molecule, enhancing its therapeutic efficacy.

The synthesis of ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

From a medicinal chemistry perspective, ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate serves as a valuable building block for generating novel drug candidates. Its structural motifs can be modified to explore different pharmacological targets, thereby expanding its potential therapeutic applications. Researchers are particularly interested in leveraging its unique chemical properties to develop treatments for neurological disorders, cancer, and infectious diseases.

The pharmacological profile of ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate is still under active investigation. Preclinical studies have begun to uncover its mechanisms of action and potential side effects. These studies are crucial for understanding how the compound interacts with biological systems and for identifying any adverse effects that might need to be mitigated during further development.

In conclusion, ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate (CAS No. 864940-45-4) is a structurally complex and pharmacologically promising compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and fluorinated aromatic groups makes it an attractive candidate for further development into novel therapeutic agents. As research continues to unfold, this compound is expected to play a vital role in advancing our understanding of disease mechanisms and developing new treatments.